![molecular formula C15H12Cl2FNOS B254848 2-[(3,4-dichlorobenzyl)sulfanyl]-N-(4-fluorophenyl)acetamide](/img/structure/B254848.png)
2-[(3,4-dichlorobenzyl)sulfanyl]-N-(4-fluorophenyl)acetamide
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Overview
Description
2-[(3,4-dichlorobenzyl)sulfanyl]-N-(4-fluorophenyl)acetamide, also known as DAS181, is a novel drug that has been developed for the treatment of respiratory viral infections. This drug has shown promising results in preclinical studies and is currently undergoing clinical trials.
Mechanism of Action
The mechanism of action of 2-[(3,4-dichlorobenzyl)sulfanyl]-N-(4-fluorophenyl)acetamide involves the cleavage of sialic acid receptors on the host cell surface. Sialic acid is a molecule that is found on the surface of many cells, including respiratory epithelial cells. Viruses such as influenza virus and parainfluenza virus use sialic acid as a receptor to enter host cells. This compound cleaves sialic acid, which prevents viral attachment and entry into the host cell.
Biochemical and Physiological Effects:
This compound has been shown to have a high specificity for sialic acid receptors on respiratory epithelial cells. It does not affect other sialic acid-containing molecules in the body, such as those found in the brain and kidneys. This compound has also been shown to have a low toxicity profile and is well-tolerated in animal studies.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-[(3,4-dichlorobenzyl)sulfanyl]-N-(4-fluorophenyl)acetamide is its broad-spectrum antiviral activity against respiratory viruses. It has been shown to be effective against a wide range of influenza virus strains, including those that are resistant to current antiviral drugs. However, one of the limitations of this compound is its high cost of production, which may limit its availability for widespread use.
Future Directions
For research include the optimization of synthesis methods, development of new formulations, and potential use in combination with other antiviral drugs.
Synthesis Methods
The synthesis of 2-[(3,4-dichlorobenzyl)sulfanyl]-N-(4-fluorophenyl)acetamide involves the reaction of 3,4-dichlorobenzyl chloride with thiourea to form 3,4-dichlorobenzylthiourea. This compound is then reacted with 4-fluoroacetophenone in the presence of sodium ethoxide to form this compound. The synthesis method has been optimized to obtain a high yield of pure this compound.
Scientific Research Applications
2-[(3,4-dichlorobenzyl)sulfanyl]-N-(4-fluorophenyl)acetamide has been extensively studied for its antiviral activity against respiratory viruses such as influenza virus, parainfluenza virus, and respiratory syncytial virus. It has been shown to inhibit viral replication by cleaving sialic acid receptors on the host cell surface, which prevents viral attachment and entry into the host cell. This compound has also been studied for its potential use in treating viral pneumonia, which is a major cause of morbidity and mortality worldwide.
properties
Molecular Formula |
C15H12Cl2FNOS |
---|---|
Molecular Weight |
344.2 g/mol |
IUPAC Name |
2-[(3,4-dichlorophenyl)methylsulfanyl]-N-(4-fluorophenyl)acetamide |
InChI |
InChI=1S/C15H12Cl2FNOS/c16-13-6-1-10(7-14(13)17)8-21-9-15(20)19-12-4-2-11(18)3-5-12/h1-7H,8-9H2,(H,19,20) |
InChI Key |
DUUAFCVZQNEOMY-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1NC(=O)CSCC2=CC(=C(C=C2)Cl)Cl)F |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CSCC2=CC(=C(C=C2)Cl)Cl)F |
Origin of Product |
United States |
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